![molecular formula C8H7FO5 B116327 2-(4-Fluoro-2,3-dihydroxyphenyl)-2-hydroxyacetic acid CAS No. 152354-23-9](/img/structure/B116327.png)
2-(4-Fluoro-2,3-dihydroxyphenyl)-2-hydroxyacetic acid
Overview
Description
2-(4-Fluoro-2,3-dihydroxyphenyl)-2-hydroxyacetic acid (FDOPA) is a chemical compound that has been widely used in scientific research. It is a derivative of L-DOPA, which is an amino acid that is involved in the production of neurotransmitters such as dopamine, norepinephrine, and epinephrine. FDOPA has been used in various fields of research, including medical imaging, cancer research, and neuroscience.
Mechanism of Action
2-(4-Fluoro-2,3-dihydroxyphenyl)-2-hydroxyacetic acid is taken up by cells via the same transporters that are responsible for the uptake of L-DOPA. Once inside the cell, this compound is converted to this compound-quinone, which can be further metabolized to produce dopamine. This compound-quinone can also react with proteins and DNA, leading to the formation of adducts. The formation of these adducts can lead to cell damage and death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In the brain, this compound is taken up by dopaminergic neurons and converted to dopamine, which is a neurotransmitter that is involved in the regulation of mood, motivation, and movement. In tumors, this compound is taken up by cells that have high rates of amino acid metabolism, which is a hallmark of many types of cancer. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-Fluoro-2,3-dihydroxyphenyl)-2-hydroxyacetic acid in lab experiments is its specificity for dopaminergic neurons and amino acid metabolism in tumors. This allows researchers to study these processes in detail. However, this compound has a relatively short half-life, which can limit the amount of time that researchers have to study its effects. Additionally, this compound can be difficult to synthesize, which can limit its availability for research purposes.
Future Directions
There are a number of future directions for research on 2-(4-Fluoro-2,3-dihydroxyphenyl)-2-hydroxyacetic acid. One area of interest is the development of new imaging techniques that can be used to visualize the metabolism of dopamine and amino acids in vivo. Another area of interest is the development of new cancer treatments that target amino acid metabolism in tumors. Additionally, researchers are interested in studying the role of this compound in the regulation of other neurotransmitters and in the treatment of other neurological disorders.
Scientific Research Applications
2-(4-Fluoro-2,3-dihydroxyphenyl)-2-hydroxyacetic acid has been used in various scientific research applications. One of its main uses is in medical imaging, particularly in positron emission tomography (PET) imaging. This compound has been used to visualize the metabolism of dopamine in the brain and to detect neuroendocrine tumors. This compound has also been used in cancer research to study the metabolism of tumors and to develop new cancer treatments. In neuroscience, this compound has been used to study the role of dopamine in various neurological disorders, including Parkinson's disease and schizophrenia.
properties
CAS RN |
152354-23-9 |
---|---|
Molecular Formula |
C8H7FO5 |
Molecular Weight |
202.14 g/mol |
IUPAC Name |
2-(4-fluoro-2,3-dihydroxyphenyl)-2-hydroxyacetic acid |
InChI |
InChI=1S/C8H7FO5/c9-4-2-1-3(5(10)7(4)12)6(11)8(13)14/h1-2,6,10-12H,(H,13,14) |
InChI Key |
OKHIKQGPFJQQHG-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C(=C1C(C(=O)O)O)O)O)F |
Canonical SMILES |
C1=CC(=C(C(=C1C(C(=O)O)O)O)O)F |
synonyms |
Benzeneacetic acid, 4-fluoro-alpha,2,3-trihydroxy- (9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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